Cas no 40915-22-8 (4,4-Diiododiphenylsulfone)

• Product Name: 4,4-Diiododiphenylsulfone
• CAS No: 40915-22-8
• MF: C₁₂H₈I₂O₂S
• MW: 470.064666748047
• CID: 330876
• PubChem ID: 264689
• Update Time: 2025-04-19

4,4-Diiododiphenylsulfone Chemical and Physical Properties

Names and Identifiers

• 4,4-Diiododiphenylsulfone
• 1-iodo-4-(4-iodophenyl)sulfonylbenzene
• NSC 99885
• 40915-22-8
• 4,4'-Diiododiphenyl sulfone
• SCHEMBL896933
• 1-iodo-4-(4-iodophenyl)sulfonyl-benzene
• FT-0705692
• AVGQIRXZUNRSAY-UHFFFAOYSA-N
• DTXSID40193920
• 4,4'-Sulfonylbis(iodobenzene)
• NSC-99885
• A914355
• Benzene, 1,1'-sulfonylbis[4-iodo-
• 4,4'-Diiododiphenylsulfone
• NSC99885
• Benzene,1'-sulfonylbis[4-iodo-

• Inchi： 1S/C12H8I2O2S/c13-9-1-5-11(6-2-9)17(15,16)12-7-3-10(14)4-8-12/h1-8H
• InChI Key： AVGQIRXZUNRSAY-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)S(C1C=CC(=CC=1)I)(=O)=O

Computed Properties

• Exact Mass: 469.833436
• Monoisotopic Mass: 469.833436
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 2.30 g/cm3
• Melting Point: 203-204 ºC
• Boiling Point: 484.5°Cat760mmHg
• Flash Point: 246.8°C
• Refractive Index: 1.703
• Solubility: Insuluble (7.5E-3 g/L) (25 ºC),